Cas no 72648-60-3 (1-Propanol, 3-(hexadecylamino)-)

• Product Name: 1-Propanol, 3-(hexadecylamino)-
• CAS No: 72648-60-3
• MF: C₁₉H₄₁NO
• MW: 299.534946203232
• CID: 543607
• PubChem ID: 5220432
• Update Time: 2025-04-19

1-Propanol, 3-(hexadecylamino)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 3-(hexadecylamino)-
• 3-(hexadecylamino)propan-1-ol
• SCHEMBL9244204
• AKOS024390759
• 72648-60-3
• DTXSID80410981

• Inchi： 1S/C19H41NO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-17-20-18-16-19-21/h20-21H,2-19H2,1H3
• InChI Key： MNUDVSZRVYIBDQ-UHFFFAOYSA-N
• SMILES： OCCCNCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 299.31903
• Monoisotopic Mass: 299.318814931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 18
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26